(7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-[3-(morpholin-4-yl)propyl]-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one

Specification

• Molecular Formula: C27H32N2O6
• Molecular Weight: 480.6 g/mol
• IUPAC Name: (7Z)-7-[(2,3-dimethoxyphenyl)methylidene]-9-methyl-3-(3-morpholin-4-ylpropyl)-2,4-dihydrofuro[3,2-g][1,3]benzoxazin-6-one
• Standard InChI: InChI=1S/C27H32N2O6/c1-18-25-20(16-29(17-34-25)9-5-8-28-10-12-33-13-11-28)14-21-24(30)23(35-26(18)21)15-19-6-4-7-22(31-2)27(19)32-3/h4,6-7,14-15H,5,8-13,16-17H2,1-3H3/b23-15-
• Standard InChI Key: QHHOKRXPYYRZHE-HAHDFKILSA-N
• Isomeric SMILES: CC1=C2C(=CC3=C1O/C(=C\C4=C(C(=CC=C4)OC)OC)/C3=O)CN(CO2)CCCN5CCOCC5
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=CC4=C(C(=CC=C4)OC)OC)C3=O)CN(CO2)CCCN5CCOCC5

Introduction

The compound (7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-[3-(morpholin-4-yl)propyl]-3,4-dihydro-2H-furo[3,2-g]benzoxazin-6(7H)-one is a structurally intricate organic molecule that belongs to the class of benzoxazines. Its unique structure includes a furobenzoxazine core fused with a dimethoxybenzylidene group and a morpholine substituent. These features contribute to its potential biological activities and make it a subject of interest in medicinal chemistry.

Structural Features

The molecular structure of this compound is characterized by:

• Core Framework: A fused furo[3,2-g]benzoxazine system.

• Substituents:

  • A dimethoxybenzylidene group at position 7.

  • A morpholine moiety attached via a propyl linker at position 3.

  • A methyl group at position 9.

These structural features make the compound chemically versatile and biologically intriguing due to the presence of functional groups capable of interacting with biological targets.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. General steps include:

• Formation of the Furobenzoxazine Core: This step involves cyclization reactions using precursors like substituted phenols and epoxides.

• Introduction of Substituents:

  • The dimethoxybenzylidene group is added via condensation reactions with appropriate aldehydes.

  • The morpholine group is introduced through nucleophilic substitution reactions.

• Optimization:

  • Reaction conditions such as temperature, solvent choice, and reaction time are carefully controlled to maximize yield and purity.

Analytical Characterization

To confirm the structure and purity of the compound, the following techniques are commonly employed:

• Nuclear Magnetic Resonance (NMR): Provides information on the hydrogen and carbon environments in the molecule.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups through characteristic absorption bands.

Chemical Reactivity

The reactivity of this compound is influenced by its functional groups:

• Dimethoxybenzylidene Group: Participates in electrophilic aromatic substitution reactions.

• Morpholine Moiety: Enhances solubility and can engage in hydrogen bonding or nucleophilic interactions.

• Furobenzoxazine Core: Provides stability while allowing for potential modifications at reactive sites.

Biological Activities

Compounds with similar structural motifs have demonstrated diverse biological activities, suggesting potential applications for this molecule:

• Anti-inflammatory Properties: Likely due to interactions with enzymes or receptors involved in inflammatory pathways.

• Antimicrobial Activity: The presence of methoxy groups and morpholine enhances its interaction with microbial targets.

• Neuroprotective Effects: Morpholine derivatives often exhibit activity in neurological disorders.

Potential Applications

This compound's unique structural features make it a candidate for various applications:

• Medicinal Chemistry: As a lead compound for drug development targeting inflammatory or infectious diseases.

• Pharmacological Studies: To investigate its mechanism of action through molecular docking and interaction studies.

Comparative Analysis

A comparison with structurally related compounds highlights its distinct properties:

Compound Name	Key Structural Features	Biological Activity
Benzoxazine Derivative	Fused benzoxazine core	Antimicrobial
Morpholine Substituted	Morpholine moiety	Neuroprotective
Dimethoxybenzyl Derivative	Dimethoxy substituents	Anticancer

This table underscores the potential of the target compound to exhibit unique pharmacological profiles due to its combined structural elements.